Cas no 2196447-44-4 (1-{3,4-dihydrospiro1-benzopyran-2,3'-piperidine-1'-yl}prop-2-en-1-one)

• Product Name: 1-{3,4-dihydrospiro1-benzopyran-2,3'-piperidine-1'-yl}prop-2-en-1-one
• CAS No: 2196447-44-4
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5409917
• PubChem ID: 132317750
• Update Time: 2025-08-05

1-{3,4-dihydrospiro1-benzopyran-2,3'-piperidine-1'-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydrospiro[2H-1-benzopyran-2,3′-piperidin]-1′-yl)-2-propen-1-one
• 1-{3,4-dihydrospiro[1-benzopyran-2,3'-piperidine]-1'-yl}prop-2-en-1-one
• 2196447-44-4
• EN300-26605937
• AKOS034007678
• 1-Spiro[3,4-dihydrochromene-2,3'-piperidine]-1'-ylprop-2-en-1-one
• Z2738286705
• 1-{3,4-dihydrospiro1-benzopyran-2,3'-piperidine-1'-yl}prop-2-en-1-one

• Inchi： 1S/C16H19NO2/c1-2-15(18)17-11-5-9-16(12-17)10-8-13-6-3-4-7-14(13)19-16/h2-4,6-7H,1,5,8-12H2
• InChI Key： WKVHGSILHPZQAG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC21CN(C(C=C)=O)CCC2

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.0±35.0 °C(Predicted)
• pka: -0.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans